Cas no 2001803-55-8 (4-(5-nitropyridin-2-yl)butan-2-one)

• Product Name: 4-(5-nitropyridin-2-yl)butan-2-one
• CAS No: 2001803-55-8
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6405768
• PubChem ID: 165658186
• Update Time: 2025-05-20

4-(5-nitropyridin-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-nitropyridin-2-yl)butan-2-one
• EN300-1784222
• 2001803-55-8

• Inchi： 1S/C9H10N2O3/c1-7(12)2-3-8-4-5-9(6-10-8)11(13)14/h4-6H,2-3H2,1H3
• InChI Key： VDTVNOSMFSRNQQ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.8Ų

Additional information on 4-(5-nitropyridin-2-yl)butan-2-one

Recent Advances in the Study of 4-(5-Nitropyridin-2-yl)butan-2-one (CAS: 2001803-55-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(5-nitropyridin-2-yl)butan-2-one (CAS: 2001803-55-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 4-(5-nitropyridin-2-yl)butan-2-one as a key intermediate in the synthesis of various bioactive molecules. Its nitropyridine moiety and ketone functionality make it a versatile building block for the development of novel compounds with potential applications in drug discovery. Researchers have explored its use in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, demonstrating its broad utility in medicinal chemistry.

One of the most notable findings involves the compound's potential as a kinase inhibitor. In vitro studies have shown that derivatives of 4-(5-nitropyridin-2-yl)butan-2-one exhibit selective inhibition against specific kinase targets, which are implicated in various cancers and inflammatory diseases. These findings suggest that further optimization of this scaffold could lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

Additionally, recent research has investigated the antimicrobial properties of 4-(5-nitropyridin-2-yl)butan-2-one derivatives. Preliminary results indicate that certain analogs exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings underscore the compound's potential as a lead structure for the development of new antibiotics to address the growing threat of antimicrobial resistance.

In terms of synthetic methodology, advancements have been made in the efficient and scalable production of 4-(5-nitropyridin-2-yl)butan-2-one. Recent publications describe novel catalytic approaches that improve yield and reduce environmental impact, aligning with the principles of green chemistry. These developments are critical for facilitating further research and potential commercialization of this compound and its derivatives.

Looking ahead, the future research directions for 4-(5-nitropyridin-2-yl)butan-2-one include detailed mechanistic studies to elucidate its mode of action, structure-activity relationship (SAR) analyses to optimize its biological activity, and preclinical evaluations to assess its pharmacokinetic and toxicological profiles. The compound's versatility and promising preliminary data position it as a valuable candidate for continued investigation in drug discovery and development.

In conclusion, 4-(5-nitropyridin-2-yl)butan-2-one (CAS: 2001803-55-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, highlight its potential to address unmet medical needs. Continued research and development efforts are expected to further unlock its therapeutic potential and contribute to the advancement of novel treatments in the coming years.